Cas no 932196-19-5 (4-(((2-(Dimethylamino)ethyl)amino)methyl)benzoic acid)

4-(((2-(Dimethylamino)ethyl)amino)methyl)benzoic acid is a versatile benzoic acid derivative featuring a dimethylaminoethylamino functional group. This compound is of interest in organic synthesis and pharmaceutical research due to its bifunctional structure, which combines a carboxylic acid moiety with a tertiary amine side chain. The presence of these reactive groups enables its use as a building block for the development of more complex molecules, such as drug candidates or chelating agents. Its well-defined structure and potential for further functionalization make it valuable in medicinal chemistry, particularly in the design of targeted therapeutics or as a linker in bioconjugation applications. The compound's stability and solubility profile further enhance its utility in laboratory settings.

4-(((2-(Dimethylamino)ethyl)amino)methyl)benzoic acid structure

932196-19-5 structure

Product Name:4-(((2-(Dimethylamino)ethyl)amino)methyl)benzoic acid

CAS No:932196-19-5

MF:C₁₂H₁₈N₂O₂

MW:222.283523082733

MDL:MFCD08757014

CID:2123289

PubChem ID:17159676

Update Time:2025-06-08

4-(((2-(Dimethylamino)ethyl)amino)methyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-((2-(dimethylamino)ethylamino)methyl)benzoic acid
- 4-(((2-(Dimethylamino)ethyl)amino)methyl)benzoic acid
- SB80087
- 932196-19-5
- 4-[[2-(dimethylamino)ethylamino]methyl]benzoic acid
- VS-10301
- N10338
- BBL031178
- AKOS001482232
- DB-331473
- 4-(((2-(dimethylamino)ethyl)amino)methyl)benzoicacid
- CS-0319045
- 4-({[2-(dimethylamino)ethyl]amino}methyl)benzoic acid
- STK926860
- MDL： MFCD08757014
- Inchi： 1S/C12H18N2O2/c1-14(2)8-7-13-9-10-3-5-11(6-4-10)12(15)16/h3-6,13H,7-9H2,1-2H3,(H,15,16)
- InChI Key： ZSZZGZMNJGZOPU-UHFFFAOYSA-N
- SMILES： OC(C1C=CC(=CC=1)CNCCN(C)C)=O

Computed Properties

Exact Mass: 222.136827821Da
Monoisotopic Mass: 222.136827821Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 6
Complexity: 211
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.4
Topological Polar Surface Area: 52.6Å²

4-(((2-(Dimethylamino)ethyl)amino)methyl)benzoic acid Pricemore >>

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